N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxybenzamide

• IUPAC Name: N-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-methoxy-N-prop-2-enylbenzamide
• InChI: InChI=1S/C20H18ClN3O3/c1-3-11-24(20(25)15-5-4-6-17(12-15)26-2)13-18-22-19(23-27-18)14-7-9-16(21)10-8-14/h3-10,12H,1,11,13H2,2H3
• InChI Key: XYLQWGVDNNEZLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N(CC=C)CC2=NC(=NO2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H18ClN3O3
• Molecular Weight: 383.8 g/mol

Description

N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxybenzamide, also known as Compound A, is a novel compound with potential applications in scientific research. This compound has gained significant attention due to its unique structure and promising properties.

Mechanism of Action

The mechanism of action of N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxybenzamide A is not fully understood, but it is believed to act through the inhibition of certain enzymes and pathways in the body. It has been shown to inhibit the activity of COX-2, an enzyme involved in the inflammatory response, and to modulate the activity of certain neurotransmitters in the brain.
Biochemical and Physiological Effects:
This compound A has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to reduce inflammation and oxidative stress in animal models of inflammation and neurodegeneration. It has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxybenzamide A in lab experiments is its unique structure and properties, which make it a promising candidate for drug discovery and development. Another advantage is its potential applications in various scientific research fields. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several potential future directions for research on N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxybenzamide A. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in cancer research and treatment. Additionally, research could be conducted to optimize its pharmacokinetic properties and improve its efficacy and safety for clinical use.

Synthesis Methods

The synthesis of N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxybenzamide A involves a multistep process that begins with the reaction of 3-(4-chlorophenyl)-1,2,4-oxadiazole-5-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with N-allyl-3-methoxybenzamide in the presence of a base to yield this compound A. The final product is purified by column chromatography to obtain a pure compound.

Scientific Research Applications

N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxybenzamide A has potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. Its unique structure and properties make it a promising candidate for drug discovery and development. This compound A has been shown to have potential as an anti-inflammatory agent, as well as a neuroprotective agent. It also has potential applications in cancer research and treatment.